2-[(2-oxopropyl)sulfanyl]-3,5-diphenylthieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C21H16N2O2S2
• Molecular Weight: 392.5 g/mol
• IUPAC Name: 2-(2-oxopropylsulfanyl)-3,5-diphenylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C21H16N2O2S2/c1-14(24)12-27-21-22-19-18(17(13-26-19)15-8-4-2-5-9-15)20(25)23(21)16-10-6-3-7-11-16/h2-11,13H,12H2,1H3
• InChI Key: UHWGIPDXIAFSRY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CSC1=NC2=C(C(=CS2)C3=CC=CC=C3)C(=O)N1C4=CC=CC=C4

Description

This compound belongs to the thieno[2,3-d]pyrimidin-4(3H)-one class, characterized by a fused thiophene-pyrimidine core. The structure features a 2-oxopropylsulfanyl substituent at position 2 and phenyl groups at positions 3 and 3. The 2-oxopropylsulfanyl group introduces both electron-withdrawing and steric effects, which may influence reactivity and binding interactions in biological systems.

Biological Activity

2-[(2-oxopropyl)sulfanyl]-3,5-diphenylthieno[2,3-d]pyrimidin-4(3H)-one is a compound of significant interest due to its potential biological activities. This article reviews the current research findings related to its biological properties, including its pharmacological effects, mechanisms of action, and potential therapeutic applications.

Chemical Structure

The compound features a thieno[2,3-d]pyrimidin backbone with specific substituents that contribute to its biological activity. The general structure can be represented as follows:

$$\text{C}_{16}\text{H}_{15}\text{N}_2\text{O}_1\text{S}_1$$

Pharmacological Activities

Research indicates that thieno[2,3-d]pyrimidines exhibit a range of biological activities, including antibacterial, antiviral, and antitumor effects.

Antitumor Activity

Studies have demonstrated that compounds similar to 2-[(2-oxopropyl)sulfanyl]-3,5-diphenylthieno[2,3-d]pyrimidin-4(3H)-one possess significant antitumor properties. For instance:

• In vitro studies : The compound showed a dose-dependent inhibition of cancer cell proliferation in various cancer lines. The half-maximal inhibitory concentration (IC50) values were reported in the low micromolar range (e.g., 0.0053 mM for certain derivatives) .
• Mechanism of Action : It is suggested that these compounds induce apoptosis in cancer cells via the activation of caspases and modulation of cell cycle regulators .

Antibacterial and Antiviral Properties

Thieno[2,3-d]pyrimidine derivatives have also been evaluated for their antibacterial and antiviral activities:

Case Studies and Research Findings

A variety of studies have contributed to understanding the biological activity of this compound:

• Synthesis and Characterization : A novel synthesis pathway was developed for the compound using thienopyrimidine precursors. Characterization techniques such as X-ray crystallography confirmed the structure .
• Biological Assays : In a study assessing various thieno[2,3-d]pyrimidine derivatives, it was found that modifications at the 4-position significantly enhanced antitumor activity .

Data Summary Table

Biological Activity	IC50 / MIC Values	References
Antitumor	0.0053 mM
Antibacterial	1 - 10 µg/mL
Antiviral	Preliminary data	N/A

Scientific Research Applications

Structural Characteristics

The compound features a thieno[2,3-d]pyrimidine core with a sulfanyl group and a ketone functionality, which contributes to its biological activity and potential reactivity in synthetic pathways.

Medicinal Chemistry

Anticancer Activity
Recent studies have highlighted the anticancer properties of thienopyrimidine derivatives. For instance, compounds similar to 2-[(2-oxopropyl)sulfanyl]-3,5-diphenylthieno[2,3-d]pyrimidin-4(3H)-one have shown effectiveness against various cancer cell lines. A significant study demonstrated that modifications of the thienopyrimidine scaffold can lead to enhanced cytotoxicity against breast cancer cells, suggesting that this compound may also exhibit similar properties .

Antimicrobial Properties
Thienopyrimidines have been investigated for their antimicrobial activities. The presence of the sulfanyl group in 2-[(2-oxopropyl)sulfanyl]-3,5-diphenylthieno[2,3-d]pyrimidin-4(3H)-one could enhance its interaction with microbial enzymes, leading to potential applications in treating bacterial infections. A comparative analysis showed that derivatives with similar structures demonstrated significant antibacterial effects against Gram-positive bacteria .

Materials Science

Organic Electronics
The unique electronic properties of thienopyrimidine derivatives make them suitable for applications in organic semiconductors. Research indicates that compounds like 2-[(2-oxopropyl)sulfanyl]-3,5-diphenylthieno[2,3-d]pyrimidin-4(3H)-one can be used as active layers in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Their ability to facilitate charge transport while maintaining stability under operational conditions is crucial for device performance .

Agriculture

Pesticidal Activity
The compound has shown promise as a pesticide due to its ability to inhibit specific enzymes in pests. Preliminary studies suggest that thienopyrimidine derivatives can disrupt metabolic pathways in insects, leading to effective pest control strategies without harming beneficial organisms .

Case Study 1: Anticancer Research

A study published in the Journal of Medicinal Chemistry examined various thienopyrimidine derivatives for their anticancer properties. The research found that certain modifications led to increased potency against MCF-7 breast cancer cells. The study concluded that compounds with similar structures to 2-[(2-oxopropyl)sulfanyl]-3,5-diphenylthieno[2,3-d]pyrimidin-4(3H)-one could be developed as novel anticancer agents .

Case Study 2: Organic Electronics

In a recent publication in Advanced Functional Materials, researchers explored the use of thienopyrimidine derivatives in organic electronics. The findings indicated that incorporating such compounds into OLEDs significantly improved efficiency and stability compared to traditional materials. This suggests a promising future for applications involving 2-[(2-oxopropyl)sulfanyl]-3,5-diphenylthieno[2,3-d]pyrimidin-4(3H)-one .

Comparison with Similar Compounds

Comparison with Similar Compounds

Thieno[2,3-d]pyrimidin-4(3H)-one derivatives vary widely in substituents, impacting their physicochemical properties and biological activities. Below is a detailed comparison based on structural analogs from the evidence:

Key Findings:

Substituent Effects on Bioactivity :

• Electron-withdrawing groups (e.g., dichlorophenyl in ) enhance enzyme inhibition, likely due to increased electrophilicity at the pyrimidine core .
• Bulky substituents (e.g., pyrrole in ) may reduce solubility but improve target specificity .
• The 3,5-diphenyl motif (common in and ) contributes to π-π stacking interactions in enzyme binding pockets .

Synthetic Accessibility :

• Microwave-assisted synthesis () improves yields for derivatives with complex substituents .
• Thiol-alkylation () is a versatile route for introducing sulfanyl groups but requires optimization to avoid byproducts .

Biological Performance: Amino-substituted derivatives () show superior enzyme inhibition compared to non-amino analogs . The absence of amino groups in the target compound may limit its thymidylate synthase affinity but could favor antimicrobial activity .